Cas no 919474-89-8 (Benzenemethanol, 3,5-bis[[3,5-bis(dodecyloxy)phenyl]methoxy]-)

• Product Name: Benzenemethanol, 3,5-bis[[3,5-bis(dodecyloxy)phenyl]methoxy]-
• CAS No: 919474-89-8
• MF: C₆₉H₁₁₆O₇
• MW: 1057.65516281128
• CID: 763090
• PubChem ID: 71425098
• Update Time: 2025-04-19

Benzenemethanol, 3,5-bis[[3,5-bis(dodecyloxy)phenyl]methoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3,5-bis[[3,5-bis(dodecyloxy)phenyl]methoxy]-
• [3,5-bis[(3,5-didodecoxyphenyl)methoxy]phenyl]methanol
• 919474-89-8
• (3,5-Bis((3,5-bis(dodecyloxy)benzyl)oxy)phenyl)methanol
• DTXSID90843887
• (3,5-Bis{[3,5-bis(dodecyloxy)phenyl]methoxy}phenyl)methanol

• Inchi： 1S/C69H116O7/c1-5-9-13-17-21-25-29-33-37-41-45-71-64-51-62(52-65(55-64)72-46-42-38-34-30-26-22-18-14-10-6-2)59-75-68-49-61(58-70)50-69(57-68)76-60-63-53-66(73-47-43-39-35-31-27-23-19-15-11-7-3)56-67(54-63)74-48-44-40-36-32-28-24-20-16-12-8-4/h49-57,70H,5-48,58-60H2,1-4H3
• InChI Key： DRMWMFAKYXMFFL-UHFFFAOYSA-N
• SMILES： O(C1C=C(COC2C=C(CO)C=C(C=2)OCC2C=C(C=C(C=2)OCCCCCCCCCCCC)OCCCCCCCCCCCC)C=C(C=1)OCCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 1056.87210603g/mol
• Monoisotopic Mass: 1056.87210603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 76
• Rotatable Bond Count: 55
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 26.2
• Topological Polar Surface Area: 75.6Ų